![molecular formula C15H21NO3S B2650615 Ethyl 5-(2-cyclopentylacetamido)-3-methylthiophene-2-carboxylate CAS No. 1184168-86-2](/img/structure/B2650615.png)
Ethyl 5-(2-cyclopentylacetamido)-3-methylthiophene-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a cyclopentyl group, an acetamido group, a thiophene ring, and a carboxylate ester group . The cyclopentyl group is a cyclic hydrocarbon with a five-membered ring . The acetamido group consists of a carbonyl (C=O) and an amine (NH2), which could participate in hydrogen bonding . The thiophene ring is a five-membered aromatic ring with a sulfur atom . The carboxylate ester group is a carbonyl adjacent to an ether (R-O-R’) .
Physical And Chemical Properties Analysis
Without specific data, it’s difficult to provide an analysis of the physical and chemical properties of this compound .Scientific Research Applications
Gastric Secretion Studies
Ethyl 5-(2-cyclopentylacetamido)-3-methylthiophene-2-carboxylate has been studied in the context of gastric secretion. A specific compound, 2-(5-methyl-4-imidazolyl)-ethylamine, was compared to histamine for its stimulant activity on gastric secretion in various animal models and in human volunteers. This compound, similar in structure to this compound, showed comparable activity to histamine in stimulating gastric secretion, indicating its potential use in clinical gastric secretory tests (Bertaccini & Impicciatore, 1974).
Carcinoid Syndrome Treatment
In another study, telotristat ethyl, a tryptophan hydroxylase inhibitor and structurally similar to this compound, was used for treating carcinoid syndrome. This study demonstrated the efficacy and safety of telotristat ethyl, showing significant reductions in bowel movement frequency and urinary 5-hydroxyindole acetic acid, indicating its potential application in treating this condition (Kulke et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
ethyl 5-[(2-cyclopentylacetyl)amino]-3-methylthiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO3S/c1-3-19-15(18)14-10(2)8-13(20-14)16-12(17)9-11-6-4-5-7-11/h8,11H,3-7,9H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNXTUNKFKXMRNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(S1)NC(=O)CC2CCCC2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.